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Compound of Interest

Compound Name: Methyl Red sodium salt

Cat. No.: B147717 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on performing and troubleshooting the Methyl Red

(MR) test for accurate and reliable results.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental principle of the Methyl Red (MR) test?

A1: The Methyl Red test is a biochemical assay used to determine an organism's ability to

produce and maintain stable acid end products from glucose fermentation.[1][2][3] Organisms

that follow the mixed acid fermentation pathway produce significant amounts of acids like lactic,

acetic, and formic acid.[3][4] This substantial acid production lowers the pH of the culture

medium to 4.4 or below, which is detected by the Methyl Red pH indicator, resulting in a red

color.[1][5][6]

Q2: What is the recommended incubation time for the MR test?

A2: A minimum incubation period of 48 hours at 35-37°C is crucial for accurate results.[1][7][8]

Testing before this period may yield false-positive results because all members of the

Enterobacteriaceae initially produce acidic byproducts from glucose fermentation.[8][9]

Sufficient incubation time allows MR-negative organisms to further metabolize these initial

acidic products into neutral compounds, raising the pH.[1][7]

Q3: What are the expected results for a positive and negative MR test?
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A3:

Positive Result: A distinct and stable red color develops immediately after adding the Methyl

Red reagent, indicating a pH of 4.4 or lower.[5][6] Escherichia coli is a typical example of an

MR-positive organism.[5]

Negative Result: The medium remains yellow, which is the original color of the reagent,

indicating a pH of 6.0 or above.[1][5] Enterobacter aerogenes is a common example of an

MR-negative organism.[3][5]

Inconclusive/Weak Positive: An orange color may indicate an intermediate pH and the results

should be considered inconclusive.[3][5] In such cases, further incubation is recommended.

[1][10]
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Issue Potential Cause(s) Recommended Solution(s)

False-Positive Result

1. Insufficient Incubation Time:

Testing before 48 hours can

lead to false positives as many

organisms initially produce

acid.[2][5][8] 2. High Glucose

Concentration: Increased

glucose levels can lead to

excessive acid production,

even in MR-negative

organisms.[5][10]

1. Ensure a minimum

incubation period of 48 hours.

If results are ambiguous,

extend incubation for an

additional 24 to 48 hours.[1]

[10] 2. Use the standard MR-

VP broth with the

recommended glucose

concentration (0.5%).[8][10]

False-Negative Result

1. Insufficient Incubation for

Some Strains: Certain bacteria

may require more than 48

hours to produce a sufficient

amount of acid.[3] 2. Incorrect

Inoculum Size: A heavy

inoculum can sometimes

inhibit bacterial growth and

lead to invalid results.[2][8]

1. If a negative result is

unexpected, re-incubate the

broth for up to 5 days and re-

test.[2][7][8] 2. Use a light

inoculum from a pure, 18-24

hour culture.[2][9]

Inconclusive (Orange) Result

1. Intermediate pH: The pH of

the medium is between 4.4

and 6.0.[3][5] 2. Insufficient

Incubation: The organism may

not have had enough time to

produce a definitive acidic or

neutral end product.[10]

1. Re-incubate the broth for an

additional 24 to 72 hours and

repeat the test.[1][7] 2. Ensure

the use of proper controls (E.

coli as positive, E. aerogenes

as negative) for comparison.[5]

Experimental Protocols
Standard Methyl Red (MR) Test Protocol

Inoculation: Aseptically inoculate a tube of MR-VP broth with a light inoculum from a pure 18-

24 hour culture of the test organism.[2][9]
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Incubation: Incubate the inoculated broth at 35-37°C for a minimum of 48 hours in ambient

air.[1][9]

Reagent Addition: After incubation, aseptically transfer approximately 1 mL of the broth to a

clean test tube. Add 5-6 drops of Methyl Red reagent.[1]

Result Interpretation: Observe for an immediate color change. A stable red color indicates a

positive result, while a yellow color indicates a negative result.[3][8]

Quantitative Data on Incubation Time

Incubation Time

Expected Outcome
for MR-Positive
Organisms (e.g., E.
coli)

Expected Outcome
for MR-Negative
Organisms (e.g., E.
aerogenes)

Potential for
Inaccurate Results

< 24 hours Red (Positive) Red (Positive)
High potential for

false-positives.[8][11]

24 hours Red (Positive)
May appear Red or

Orange

High potential for

false-positives.[8]

48 hours Stable Red (Positive) Yellow (Negative)

Recommended

minimum time for

reliable results.[1][7]

> 48 hours (up to 5

days)
Stable Red (Positive)

Stable Yellow

(Negative)

Useful for resolving

inconclusive (orange)

results.[2][7]
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Preparation Incubation Testing
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Caption: Workflow for the Methyl Red Test.
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Caption: Biochemical pathways in the MR test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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